Cas no 740737-56-8 (ethyl 2-(methylamino)-3-phenylpropanoate)

• Product Name: ethyl 2-(methylamino)-3-phenylpropanoate
• CAS No: 740737-56-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4658214
• PubChem ID: 14167183
• Update Time: 2025-10-30

ethyl 2-(methylamino)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylamino)-3-phenylpropanoate
• Phenylalanine, N-methyl-, ethyl ester

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)11(13-2)9-10-7-5-4-6-8-10/h4-8,11,13H,3,9H2,1-2H3/t11-/m0/s1
• InChI Key： YFCBBIWXYBRHCL-NSHDSACASA-N
• SMILES： C(OCC)(=O)[C@H](CC1=CC=CC=C1)NC

Additional information on ethyl 2-(methylamino)-3-phenylpropanoate

Comprehensive Analysis of Ethyl 2-(Methylamino)-3-Phenylpropanoate (CAS No. 740737-56-8)

Ethyl 2-(methylamino)-3-phenylpropanoate (CAS No. 740737-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative, featuring a phenylpropanoate backbone with a methylamino substitution, is often explored for its potential applications in drug synthesis and intermediate processes. Researchers are increasingly focusing on its role in modulating biological activity, particularly in the context of peptide mimetics and small molecule therapeutics.

The compound's molecular structure, characterized by the ethyl ester group and methylamino functionality, makes it a versatile building block in organic synthesis. Its phenylpropanoate core is structurally analogous to several bioactive molecules, which explains its relevance in medicinal chemistry. Recent studies highlight its utility in the development of enzyme inhibitors and receptor modulators, aligning with current trends in targeted drug design. The growing demand for high-purity intermediates in pharmaceutical manufacturing further underscores its importance.

In the context of green chemistry and sustainable synthesis, ethyl 2-(methylamino)-3-phenylpropanoate has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are exploring catalyst-free and solvent-minimized protocols to produce this compound, addressing the industry's shift toward environmentally benign processes. This aligns with broader discussions on carbon footprint reduction in chemical production, a topic frequently searched in academic and industrial circles.

From a technical perspective, the compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its application scope. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP), a recurring theme in quality control discussions.

The rise of computational chemistry and AI-driven drug discovery has also brought attention to compounds like 740737-56-8. Molecular docking studies and QSAR models are increasingly used to predict its interactions with biological targets, reflecting the integration of technology in modern research. This trend resonates with frequent searches on "AI in chemical synthesis" and "machine learning for drug development."

In summary, ethyl 2-(methylamino)-3-phenylpropanoate (CAS No. 740737-56-8) represents a compound of multifaceted interest, bridging traditional organic synthesis with cutting-edge applications. Its relevance to pharmaceutical intermediates, sustainable chemistry, and computational modeling ensures its continued prominence in scientific discourse.